Cas no 64817-22-7 (Piperacilloic Acid)

• Product Name: Piperacilloic Acid
• CAS No: 64817-22-7
• MF: C₂₃H₂₉N₅O₈S
• MW: 535.57
• CID: 1060038
• PubChem ID: 54669584
• Update Time: 2025-06-28

Piperacilloic Acid Chemical and Physical Properties

Names and Identifiers

• Piperacilloic Acid
• (2R,4S)-2-[(R)-carboxy-[[(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl]amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• Piperacillin Impurity B
• JPP
• Piperacillin sodium impurity B [EP]
• Q27467798
• YPP
• Piperacillin penicilloic acid
• 2-THIAZOLIDINEACETIC ACID, 4-CARBOXY-.ALPHA.-(((((4-ETHYL-2,3-DIOXO-1-PIPERAZINYL)CARBONYL)AMINO)PHENYLACETYL)AMINO)-5,5-DIMETHYL-, (2R-(2.ALPHA.(R*(R*)),4.BETA.))-
• [2R-[2a[R*(R*)],4ss]]-4-Carboxy-a-[[[[(4-ethyl-2,3-dioxo-1-piperazinyl) carbonyl]amino]phenylacetyl]amino]-5,5-dimethyl-2-thiazolidineacetic Acid; a-(4-Ethyl-2,3-dioxo-1-piperazinecarboxamido)benzylpenicilloic Acid (T 1220 B); Piperacillin EP Impurity B;
• Piperacilloic Acid (>80%)
• (2R,4S)-2-[Carboxy({(2R)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-2-phenylacetyl}amino)methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• Glycine, (2R)-N-((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)-2-phenylglycyl-2-((2R,4S)-4-carboxy-5,5-dimethyl-2-thiazolidinyl)-, (2R)-
• 2-Thiazolidineacetic acid, 4-carboxy-alpha-(((((4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl)amino)phenylacetyl)amino)-5,5-dimethyl-, (2R-(2alpha(R*(R*)),4beta))-
• Piperacillin lactam cleavage metabolite
• DTXSID30715594
• 64817-22-7
• 7NUJ2WS9Z5
• UNII-7NUJ2WS9Z5
• (2R,4S)-2-[(R)-carboxy{[(2R)-2-{[(4-ethyl-2,3-dioxopiperazin-1-yl)carbonyl]amino}-2-phenylacetyl]amino}methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• PIPERACILLIN SODIUM IMPURITY B [EP IMPURITY]

• Inchi： 1S/C23H29N5O8S/c1-4-27-10-11-28(19(31)18(27)30)22(36)25-13(12-8-6-5-7-9-12)16(29)24-14(20(32)33)17-26-15(21(34)35)23(2,3)37-17/h5-9,13-15,17,26H,4,10-11H2,1-3H3,(H,24,29)(H,25,36)(H,32,33)(H,34,35)/t13-,14+,15+,17-/m1/s1
• InChI Key： OKSUEATVFIVTFV-WBTNSWJXSA-N
• SMILES： S1[C@H]([C@@H](C(=O)O)NC([C@@H](C2C=CC=CC=2)NC(N2C(C(N(CC)CC2)=O)=O)=O)=O)N[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 535.17400
• Monoisotopic Mass: 535.17368407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 217.73000
• LogP: 0.84100

Piperacilloic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Piperacilloic Acid

Introduction to Piperacilloic Acid (>90%) and Its Significance in Modern Chemical Research

Piperacilloic Acid, with the CAS number 64817-22-7, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, known for its high purity (>90%), plays a crucial role in various scientific applications, particularly in the development of novel therapeutic agents and biochemical studies. The unique structural and chemical properties of Piperacilloic Acid make it an invaluable tool for researchers exploring new frontiers in medicinal chemistry.

The chemical structure of Piperacilloic Acid encompasses a distinctive arrangement of functional groups that contribute to its reactivity and potential biological activity. These features have prompted extensive investigation into its applications, especially in the synthesis of complex molecules that mimic natural bioactive compounds. In recent years, advancements in synthetic methodologies have enabled researchers to explore the full potential of Piperacilloic Acid, leading to innovative approaches in drug discovery and development.

One of the most compelling aspects of Piperacilloic Acid is its role as a key intermediate in the synthesis of various pharmacologically active compounds. Its versatility allows it to be incorporated into diverse molecular frameworks, facilitating the creation of novel drugs with enhanced efficacy and reduced side effects. For instance, recent studies have highlighted its utility in the development of antibiotics and anti-inflammatory agents, where its structural motifs contribute to improved binding affinity and metabolic stability.

The high purity (>90%) of Piperacilloic Acid ensures that researchers can conduct experiments with minimal interference from impurities, thereby maintaining the integrity of their findings. This level of purity is particularly critical in pharmaceutical research, where even small deviations can significantly impact the outcome of synthetic reactions and biological assays. The availability of such high-quality material has streamlined many research processes, allowing scientists to focus on exploring new applications rather than dealing with purification challenges.

In addition to its pharmaceutical applications, Piperacilloic Acid has also been investigated for its potential role in materials science. Its unique chemical properties make it a candidate for developing advanced materials with specific functionalities. For example, researchers have explored its use in creating polymers with enhanced mechanical strength and thermal stability. These developments underscore the compound's broad utility across multiple scientific disciplines.

Recent advancements in computational chemistry have further expanded the possibilities for utilizing Piperacilloic Acid in research. High-throughput virtual screening techniques allow researchers to predict the potential interactions between Piperacilloic Acid and various biological targets, accelerates the drug discovery process. This approach has already led to several promising candidates for further experimental validation, demonstrating the compound's significance in modern drug development.

The synthesis of Piperacilloic Acid itself is a testament to the progress made in organic chemistry over recent decades. Modern synthetic routes are highly efficient and scalable, ensuring a steady supply of this valuable compound for research purposes. These methods often involve multi-step reactions that showcase the ingenuity of synthetic chemists in creating complex molecules from simpler precursors. The optimization of these processes not only improves yield but also reduces environmental impact, aligning with global efforts towards sustainable chemistry.

As our understanding of biological systems continues to grow, so does the demand for specialized compounds like Piperacilloic Acid. Its ability to serve as a building block for more complex molecules makes it an indispensable tool for researchers working at the intersection of chemistry and biology. Whether it's used to develop new drugs or explore fundamental biological processes, this compound remains a cornerstone of modern scientific inquiry.

The future prospects for Piperacilloic Acid are bright, with ongoing research uncovering new applications and refining existing ones. As new technologies emerge and our knowledge base expands, it is likely that this compound will continue to play a pivotal role in advancing scientific discovery. Its versatility, combined with its high purity (>90%), ensures that it will remain a preferred choice for researchers worldwide.